- Synthesis and comparative cytostatic activity of the new N-7 acyclic purine nucleoside analogues with natural N-9 regioisomers, Heterocycles, 2005, 65(4), 787-796
Cas no 75128-73-3 (9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine)
9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine is a chemically modified guanine derivative designed for specialized applications in nucleoside chemistry and pharmaceutical research. Its key structural features include an acetoxyethoxy-methyl group at the N9 position and an acetylated N2-amino group, enhancing stability and solubility in organic solvents. This modification makes it a valuable intermediate in the synthesis of nucleoside analogs, particularly for antiviral or anticancer drug development. The acetyl groups provide selective deprotection options, enabling controlled functionalization. Its well-defined reactivity profile ensures reproducibility in synthetic pathways, making it suitable for research requiring precise molecular modifications. The compound's stability under standard laboratory conditions further supports its utility in complex organic syntheses.
75128-73-3 structure
Product Name:9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine
CAS No:75128-73-3
MF:C12H15N5O5
MW:309.278002023697
MDL:MFCD00267706
CID:59658
PubChem ID:135433881
Update Time:2025-06-07
9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Chemical and Physical Properties
Names and Identifiers
-
- Diacetylacyclovir
- 9-[(2-acetoxyethoxy)methyl]-n2-acetylguanine
- n-(9-((2-(acetyloxy)ethoxy)methyl)-6,9-dihydro-6-oxo-1h-purin-2-yl)acetamide
- 2-[(2-acetamido-6-oxo-6,9-dihydro-1h-purin-9-yl)methoxy]ethyl acetate
- 9-(2-acetoxy ethoxy methyl) acetyl guanine
- 9-[(2-ACETOXYETHOXY)METHYL]-ACETYLGUANINE
- Acyclovir N,O-Diacetate
- Acyclovir N,O-Diacetate (Acyclovir Impurity)
- PRT062607 (HYDROCHLORIDE)
- 2-{[2-(Acetylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy}ethyl acetate
- A15789
- AS-13491
- N,O-DIACETYL ACYCLOVIR-N9-ISOMER [USP IMPURITY]
- ACICLOVIR IMPURITY G [EP IMPURITY]
- EU-0034978
- SY110539
- AKOS037643312
- EINECS 278-077-7
- UNII-U32280404H
- SR-01000401986
- SCHEMBL11550890
- AKOS000656178
- Acetic acid 2-(2-acetylamino-6-oxo-1,6-dihydro-purin-9-ylmethoxy)-ethyl ester
- VBHLKZHSCMQLTI-UHFFFAOYSA-N
- U32280404H
- CCG-104096
- SR-01000401986-1
- CHEMBL1303813
- ACETAMIDE, N-(9-((2-(ACETYLOXY)ETHOXY)METHYL)-6,9-DIHYDRO-6-OXO-1H-PURIN-2-YL)-
- PD014245
- W-104398
- 9-((2-ACETOXYETHOXY)METHYL)-N2-ACETYLGUANINE
- FT-0641554
- DTXSID40226085
- 2-((2-Acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl acetate
- N,O-Diacetylacyclovir
- CS-0136972
- NS00006224
- AG-205/25000980
- 2-((2-acetamido-6-oxo-1,6-dihydropurin-9-yl)methoxy)ethyl acetate;Diacetylacyclovir
- N2-Acetyl-9-(2-acetoxyethoxymethyl)guanine (Acyclovir Impurity)
- MLS000030665
- 75128-73-3
- BCP26967
- N2-Acetyl-9-(2-acetoxyethoxymethyl)guanine
- 2-((2-(ACETYLAMINO)-6-OXO-1,6-DIHYDRO-9H-PURIN-9-YL)METHOXY)ETHYL ACETATE
- ACICLOVIR IMPURITY G [WHO-IP]
- Q27290610
- N2-ACETYL-9-[(2'-ACETOXYETHOXY)METHYL]GUANINE
- 2-((2-Acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy)-ethyl acetate
- SCHEMBL7819447
- SMR000009008
- D70345
- AC-972
- N2-Acetyl-9-(2-acetoxyethoxymethyl-d4)guanine
- 2-[(2-Acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy]ethyl Acetate
- 2-[(2-acetamido-6-oxo-1H-purin-9-yl)methoxy]ethyl acetate
- EC 278-077-7
- 9-(2-acetoxyethoxy)methyl-N2 -acetylguanine
- 2-[(2-acetamido-6-oxo-3H-purin-9-yl)methoxy]ethyl acetate
- MFCD00267706
- 2-[[(2-(Acetylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]-methoxy]ethyl Acetate
- 2-((2-Acetamido-6,9-dihydro-6-oxo-1H-purin-9-yl)methoxy)ethyl acetate
- HMS2309O20
- Aciclovir Imp. G (EP): 2-[[(2-(Acetylamino)-6- oxo-1,6-dihydro-9H-purin-9-yl]- methoxy]ethyl Acetate
- N,O-DIACETYL ACYCLOVIR-N9-ISOMER (USP IMPURITY)
- Diacetyl Acyclovir
- 2-((2-acetamido-6-oxo-1H-purin-9-yl)methoxy)ethyl acetate
- ACICLOVIR IMPURITY G (EP IMPURITY)
- DTXCID40148576
- Aciclovir Impurity G
- DB-055938
- 9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine
-
- MDL: MFCD00267706
- Inchi: 1S/C12H15N5O5/c1-7(18)14-12-15-10-9(11(20)16-12)13-5-17(10)6-21-3-4-22-8(2)19/h5H,3-4,6H2,1-2H3,(H2,14,15,16,18,20)
- InChI Key: VBHLKZHSCMQLTI-UHFFFAOYSA-N
- SMILES: O(CCOC(C)=O)CN1C=NC2C(NC(NC(C)=O)=NC1=2)=O
Computed Properties
- Exact Mass: 309.10700
- Monoisotopic Mass: 309.107319
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 22
- XLogP3: nothing
- Topological Polar Surface Area: 124
Experimental Properties
- Color/Form: White or light brown crystals or crystalline powder.
- Density: 1.53
- Melting Point: 204 ºC
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.654
- PSA: 128.20000
- LogP: -0.31180
- Solubility: Not determined
9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S36; S37/39
-
Hazardous Material Identification:
- Storage Condition:Store at room temperature
- Risk Phrases:R20/21/22; R36/37/38
9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449040515-10g |
2-((2-Acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl acetate |
75128-73-3 | 97% | 10g |
$463.54 | 2023-09-01 | |
| Chemenu | CM263512-10g |
2-((2-Acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl acetate |
75128-73-3 | 97% | 10g |
$442 | 2021-08-18 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1012087-50MG |
Acyclovir Related Compound G |
75128-73-3 | 50mg |
¥11470.78 | 2025-01-16 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A859136-25g |
9-[(2-Acetoxyethoxy)Methyl]-N2-Acetylguanine |
75128-73-3 | ≥97% | 25g |
¥97.00 | 2022-09-03 | |
| abcr | AB509361-5 g |
Diacetylacyclovir, 97%; . |
75128-73-3 | 97% | 5g |
€74.40 | 2023-07-10 | |
| abcr | AB509361-25 g |
Diacetylacyclovir, 97%; . |
75128-73-3 | 97% | 25g |
€87.80 | 2023-07-10 | |
| abcr | AB509361-100 g |
Diacetylacyclovir, 97%; . |
75128-73-3 | 97% | 100g |
€132.50 | 2023-07-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A68660-100g |
2-((2-Acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl acetate |
75128-73-3 | 97% | 100g |
¥245.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A68660-25g |
2-((2-Acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl acetate |
75128-73-3 | 97% | 25g |
¥85.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A68660-1g |
2-((2-Acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl acetate |
75128-73-3 | 97% | 1g |
¥29.0 | 2023-09-08 |
9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ; 20 h, 100 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Dimethyl sulfoxide
Reference
- Synthesis of nucleosides, Organic Reactions (Hoboken, 2000, 55,
Production Method 3
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid
Reference
- Synthesis of novel analogs of acyclovir modified in the side-chain portion by reaction of guanosine with 1,3-dioxolanes, Collection Symposium Series, 1999, 2, 43-46
Production Method 4
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethyl sulfoxide
Reference
- A convenient synthesis of 9-[(2-hydroxyethoxy)methyl]guanine (acyclovir) and related compounds, Chemical & Pharmaceutical Bulletin, 1988, 36(3), 1153-7
Production Method 5
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Chlorobenzene
Reference
- Preparation of guanine derivatives, Poland, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid , Acetic anhydride Solvents: Water
Reference
- Synthesis of 9-(2-hydroxyethoxymethyl)guanine (acyclovir) from guanosine, Nucleosides & Nucleotides, 1995, 14(3-5), 337-40
Production Method 7
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Chlorobenzene
Reference
- Application of the transpurination reaction to synthesis of acyclic guanosine analogs, Nucleosides & Nucleotides, 1989, 8(4), 529-36
Production Method 8
Reaction Conditions
1.1 Catalysts: Sodium bisulfate Solvents: Toluene ; rt → reflux
1.2 reflux; 10 h, reflux
1.2 reflux; 10 h, reflux
Reference
- Improvement on synthesis process of acyclovir, Huagong Shengchan Yu Jishu, 2012, 19(2), 9-11
9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Raw materials
- Guanosine
- Guanosine, N-acetyl-,2',3',5'-triacetate
- N2,9-Diacetylguanine
- N2-Acetylguanine
- 2-Oxa-1,4-butanediol diacetate
9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Preparation Products
9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Suppliers
Amadis Chemical Company Limited
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(CAS:75128-73-3)9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine
Order Number:A15789
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Quantity:1kg/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:75128-73-3)9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine
Order Number:sfd20631
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:75128-73-3)
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Quantity:25KG,200KG,1000KG
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Xiamen PinR Bio-tech Co., Ltd.
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(CAS:75128-73-3)Dicacetyl-Aciclovir
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Quantity:1kg
Purity:97%
Pricing Information Last Updated:Monday, 28 April 2025 16:48
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:75128-73-3)双乙酰阿昔洛韦
Order Number:LE27066911
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
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Email:18501500038@163.com
9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:75128-73-3)9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine
Purity:99%/99%
Quantity:1kg/500g
Price ($):265.0/154.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:75128-73-3)9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine
Purity:99.9%
Quantity:200kg
Price ($):Inquiry